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Compound of Interest

Compound Name: 5-OH-HxMF

Cat. No.: B1664184 Get Quote

This guide provides essential safety protocols, personal protective equipment (PPE)

recommendations, and operational procedures for handling 5-(Hydroxymethyl)furfural (5-OH-
HxMF) in a laboratory setting. Adherence to these guidelines is critical for ensuring the safety

of researchers, scientists, and drug development professionals.

Hazard Identification and Quantitative Data
5-OH-HxMF is a compound that requires careful handling due to its potential health and

physical hazards. It is classified as a skin and eye irritant, may cause respiratory irritation, and

can be harmful if swallowed.[1][2][3][4] The material is also combustible and harmful to aquatic

life with long-lasting effects.[1][3]

For quick reference, key quantitative safety and physical data are summarized below.

Parameter Value Reference

Acute Toxicity

Oral LD50 (Rat) 2,500 mg/kg [1]

Physical Properties

Melting Point 30 - 34 °C / 86 - 93.2 °F

Boiling Point 114 - 116 °C @ 1 mmHg

Flash Point 79 °C / 174.2 °F
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Personal Protective Equipment (PPE) Protocol
A comprehensive suite of PPE is mandatory to minimize exposure and ensure safety. The

following equipment must be worn when handling 5-OH-HxMF.

Body Part Required PPE
Specifications and
Recommendations

Eyes/Face
Chemical Splash Goggles &

Face Shield

Goggles must be worn at all

times. A face shield should be

worn over goggles whenever

there is a significant risk of

splashing.[5][6]

Hands Chemically Resistant Gloves

Nitrile rubber (min. 0.35 mm),

Butyl rubber (min. 0.5 mm), or

FKM (fluororubber, min. 0.4

mm) gloves are suitable.[7]

Double-gloving is

recommended for enhanced

protection.[6]

Body
Flame-Resistant Laboratory

Coat

A flame-resistant lab coat is

required for all laboratory work.

For larger quantities or tasks

with a higher splash potential,

consider disposable chemical-

resistant coveralls.[4][6][8]

Respiratory NIOSH-Approved Respirator

All handling should occur in a

well-ventilated area, preferably

a chemical fume hood.[2][3] If

dust or aerosols are likely to be

generated, a NIOSH-approved

respirator is necessary.[6]

Feet Closed-Toed Shoes
Open-toed shoes are strictly

prohibited in the laboratory.[6]
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Experimental Workflow and Handling Protocol
The following diagram and procedural steps outline the safe operational workflow for handling

5-OH-HxMF, from initial preparation to final disposal.
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Phase 1: Preparation

Phase 2: Handling

Phase 3: Post-Handling

Phase 4: Disposal
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Handle 5-OH-HxMF
(Avoid Dust/Aerosols)

Decontaminate Workspace
& Equipment

Remove & Dispose of
Contaminated PPE

Dispose of Chemical Waste
(Approved Plant)

Wash Hands
Thoroughly
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Caption: Workflow for Safe Handling of 5-OH-HxMF.
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Step-by-Step Handling Procedure:

Preparation:

Before beginning work, thoroughly review the Safety Data Sheet (SDS).

Ensure a chemical fume hood or other local exhaust ventilation is operational.[2]

Keep all sources of ignition away from the handling area, as the material is combustible.[4]

Use non-sparking tools.[3]

Verify that an appropriate spill kit with inert absorbent material (e.g., sand, vermiculite) is

readily accessible.[6]

Put on all required PPE as specified in the table above.

Handling:

Conduct all manipulations of 5-OH-HxMF inside a chemical fume hood to minimize

inhalation exposure.

Avoid direct contact with skin and eyes.[3]

Measure and dispense the compound carefully to prevent the formation of dust and

aerosols.[3][6]

Storage:

Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.[3]

[4]

The recommended storage temperature is between 2–8 °C.[2]

Store away from incompatible materials such as strong oxidizing agents, strong bases,

and strong reducing agents.

Emergency and Disposal Plan
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Emergency Procedures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding eyelids apart. Seek immediate medical attention.[4]

Skin Contact: Remove contaminated clothing and wash the affected area immediately with

plenty of soap and water for at least 15 minutes. Seek medical attention if irritation persists.

[4]

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.

Spill: Evacuate the area and remove all ignition sources. Wearing appropriate PPE, cover

the spill with an inert, non-combustible absorbent material. Collect the material into a

suitable, closed container for disposal.[3][6] Do not allow the chemical to enter drains.[3]

Disposal Plan:

All waste, including unused 5-OH-HxMF, contaminated absorbent materials, and disposable

PPE, must be considered hazardous.

Dispose of contents and containers at an approved waste disposal plant in accordance with

all local, state, and federal regulations.[4] Do not dispose of it into the environment.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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